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Introduction

Argon (Ar), an inert noble gas, is the third most abundant gas in Earth's atmosphere.[1] Its
simple atomic structure and chemical inertness make it a model system for fundamental
studies in condensed matter physics and materials science. Understanding the phase diagram
of argon, particularly under high-pressure and high-temperature conditions, is crucial for a
range of applications, from its use as a pressure-transmitting medium in scientific experiments
to its role in high-temperature industrial processes like arc welding and crystal growth.[1][2]
This guide provides a detailed overview of argon's phase behavior at extreme conditions,
summarizes key quantitative data, and describes the experimental protocols used to obtain this
information.

The Phase Diagram of Argon

The phase diagram of argon maps the states of the element—solid, liquid, and gas—as a
function of pressure and temperature.[3][4] At ambient pressure, argon solidifies and liquefies
at very low temperatures.[5] The solid phase of argon primarily adopts a stable face-centered
cubic (fcc) crystal structure, which persists to very high pressures before melting occurs.[6] Key
features of the phase diagram include the triple point, where solid, liquid, and gas coexist in
equilibrium, and the critical point, beyond which the distinction between liquid and gas phases
disappears, leading to a supercritical fluid state.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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